Cas no 1258639-40-5 (3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1258639-40-5
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 4582770
• Update Time: 2025-06-12

3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline
• Isoquinoline, 1,2,3,4-tetrahydro-3-(5-methyl-1,3,4-oxadiazol-2-yl)-

• Inchi： 1S/C12H13N3O/c1-8-14-15-12(16-8)11-6-9-4-2-3-5-10(9)7-13-11/h2-5,11,13H,6-7H2,1H3
• InChI Key： OEICBVMYDPSCBA-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC(C2=NN=C(C)O2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1258639-40-5)

The compound 3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1258639-40-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a 1,2,3,4-tetrahydroisoquinoline core with a 5-methyl-1,3,4-oxadiazole moiety, offers versatile chemical properties, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline has surged due to their role in addressing global challenges such as antimicrobial resistance and neurodegenerative diseases. The 1,3,4-oxadiazole ring, a key feature of this compound, is known for its electron-withdrawing properties and stability, which enhance binding affinity in biological systems. This has led to increased searches for "oxadiazole derivatives in drug design" and "tetrahydroisoquinoline applications" across scientific databases.

The synthesis of CAS No. 1258639-40-5 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its molecular weight and logP value suggest favorable pharmacokinetic profiles, aligning with the growing trend of "computational ADME prediction" in early-stage drug development. Additionally, the compound's aromatic and aliphatic hybrid structure contributes to its solubility and bioavailability, topics frequently queried in AI-driven literature reviews.

Beyond pharmaceuticals, 3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline has potential applications in organic electronics due to its conjugated system. Researchers exploring "small-molecule semiconductors" often investigate similar frameworks for charge transport properties. The compound's thermal stability, inferred from its oxadiazole ring, also makes it relevant to "high-performance polymer additives," a trending topic in material science forums.

From an SEO perspective, content related to CAS 1258639-40-5 benefits from integrating high-traffic keywords such as "structure-activity relationship (SAR)," "medicinal chemistry scaffolds," and "heterocycle synthesis protocols." These terms reflect user intent in academic and industrial searches. Furthermore, the compound's association with "fragment-based drug discovery"—a hot topic in 2024—enhances its visibility in AI-curated research feeds.

Quality control and analytical characterization of 3-(5-methyl-1,3,4-oxadiazol-2-yl)-1,2,3,4-tetrahydroisoquinoline rely on advanced techniques like HPLC-MS and NMR spectroscopy. These methods align with the increasing demand for "purity validation in synthetic chemistry"—a frequently searched phrase among lab professionals. The compound's chromatographic behavior and spectral fingerprints are critical data points for regulatory submissions, another area of high online engagement.

In conclusion, CAS No. 1258639-40-5 represents a compelling case study in interdisciplinary chemistry. Its dual utility in life sciences and materials engineering, combined with its alignment with trending search queries like "bioisosteres for lead optimization" and "sustainable heterocyclic synthesis," positions it as a molecule of enduring scientific and commercial interest.